1-cyclohexyl-3-{4-[4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}urea

• IUPAC Name: 1-cyclohexyl-3-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]urea
• InChI: InChI=1S/C17H24N6O3/c1-26-12-11-22-17(25)23(21-20-22)15-9-7-14(8-10-15)19-16(24)18-13-5-3-2-4-6-13/h7-10,13H,2-6,11-12H2,1H3,(H2,18,19,24)
• InChI Key: FIKXLRLQYRECFH-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)NC3CCCCC3
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It includes a cyclohexyl group, a phenyl group, a urea group, and a tetrazole group. The presence of these groups suggests that this compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The cyclohexyl and phenyl groups are likely to provide a rigid, three-dimensional structure, while the urea and tetrazole groups could be involved in hydrogen bonding and other intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like urea and tetrazole could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets such as enzymes or receptors. Without more information, it’s difficult to speculate further.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The future research directions for this compound would likely depend on its intended use and how well it performs in that role. Potential areas of study could include exploring its synthesis, investigating its properties, and testing its performance in its intended application.